Cas no 891393-78-5 (N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 891393-78-5
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5331768
• Update Time: 2025-07-31

N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
• N-(2-chloro-4-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-(2-chloro-4-methylphenyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• STL030876
• N-(2-chloro-4-methylphenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C21H20ClN3O2/c1-13-4-7-19(17(22)10-13)23-20(26)12-25-21(27)9-8-18(24-25)16-6-5-14(2)15(3)11-16/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key： MLZNZFIJRLCZIO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 633
• XLogP3: 4.1
• Topological Polar Surface Area: 61.8

Additional information on N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Comprehensive Overview of N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 891393-78-5)

The compound N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 891393-78-5) is a specialized organic molecule with a unique structural framework. Its intricate design combines a pyridazine core with substituted phenyl rings, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both chloro and methyl functional groups enhances its reactivity and potential applications in targeted molecular interactions.

In recent years, the demand for heterocyclic compounds like 891393-78-5 has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its 6-oxo-1,6-dihydropyridazine moiety, which is known to exhibit bioactivity in modulating enzyme pathways. This aligns with current trends in precision medicine, where molecules with specific binding affinities are sought after for developing next-generation therapeutics.

The synthesis of N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide involves multi-step organic reactions, including amide coupling and cyclization techniques. Its CAS No. 891393-78-5 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

From an industrial perspective, this compound’s potential extends to crop protection, where its structural analogs have shown efficacy as pesticide intermediates. With the rise of sustainable agriculture, stakeholders are exploring eco-friendly alternatives, and 891393-78-5 could play a role in formulating low-residue agrochemicals. This ties into broader discussions about green chemistry and reducing environmental impact.

For researchers querying "pyridazine derivatives applications" or "CAS 891393-78-5 supplier," this compound represents a bridge between academic inquiry and industrial innovation. Its chlorophenyl and dimethylphenyl substituents offer tunable properties, making it a candidate for structure-activity relationship (SAR) studies. Such investigations are critical for optimizing molecular performance in biological systems.

In summary, N-(2-chloro-4-methylphenyl)-2-3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 891393-78-5) exemplifies the convergence of synthetic chemistry and applied science. Its relevance to drug development, agrochemical innovation, and material science underscores its multidisciplinary appeal, positioning it as a valuable entity in modern chemical research.